Cas no 80764-04-1 (Benzoic acid, 4-methoxy-, 4-[(4-butylphenyl)azo]-3-chlorophenyl ester)

• Product name: Benzoic acid, 4-methoxy-, 4-[(4-butylphenyl)azo]-3-chlorophenyl ester
• CAS No: 80764-04-1
• MF: C₂₄H₂₃ClN₂O₃
• MW: 422.904025316238
• CID: 705057
• PubChem ID: 15570393

Benzoic acid, 4-methoxy-, 4-[(4-butylphenyl)azo]-3-chlorophenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-methoxy-, 4-[(4-butylphenyl)azo]-3-chlorophenyl ester
• [4-[(4-butylphenyl)diazenyl]-3-chlorophenyl] 4-methoxybenzoate
• DTXSID70574546
• 4-[(E)-(4-Butylphenyl)diazenyl]-3-chlorophenyl 4-methoxybenzoate
• 80764-04-1

• Inchi： InChI=1S/C24H23ClN2O3/c1-3-4-5-17-6-10-19(11-7-17)26-27-23-15-14-21(16-22(23)25)30-24(28)18-8-12-20(29-2)13-9-18/h6-16H,3-5H2,1-2H3
• InChI Key： OTXZBOKTBOGUES-UHFFFAOYSA-N
• SMILES： CCCCC1=CC=C(C=C1)N=NC2=C(C=C(C=C2)OC(=O)C3=CC=C(C=C3)OC)Cl

Computed Properties

• Exact Mass: 422.1397203g/mol
• Monoisotopic Mass: 422.1397203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 60.2Ų